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Compound of Interest

Compound Name: 1-Iodo-2-nitrobenzene

Cat. No.: B031338 Get Quote

Introduction: 1-Iodo-2-nitrobenzene, also known by its IUPAC name, is a crucial organic

compound that serves as a fundamental building block in advanced chemical synthesis.[1] With

the CAS number 609-73-4, this aromatic compound is characterized by an iodine atom and a

nitro group attached to adjacent carbon atoms on a benzene ring.[2] Its unique structure makes

it a valuable intermediate and reagent in the production of complex molecules, particularly

within the pharmaceutical and fine chemical industries.[1][3] Researchers and drug

development professionals utilize 1-Iodo-2-nitrobenzene as a precursor for synthesizing

active pharmaceutical ingredients (APIs) and other medicinally significant compounds.[1][4]

This guide provides a comprehensive overview of its properties, synthesis, applications, and

safety protocols, tailored for a scientific audience.

Chemical and Physical Properties
1-Iodo-2-nitrobenzene is typically a light yellow to brown crystalline solid.[5][6] It is insoluble in

water but shows solubility in organic solvents like methanol.[5][7] The compound is noted to be

light-sensitive and incompatible with strong bases and oxidizing agents.[7]
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Property Value Source(s)

IUPAC Name 1-Iodo-2-nitrobenzene [2][8][9]

Synonyms
2-Iodonitrobenzene, o-

Iodonitrobenzene
[2][9][10][11]

CAS Number 609-73-4 [12][13]

Molecular Formula C₆H₄INO₂ [1][2][9][11][12]

Molecular Weight 249.01 g/mol [1][2][5]

Appearance
Light yellow to brown

powder/crystal
[1][5][6]

Melting Point 49-51 °C [7][12]

Boiling Point 288-289 °C (at 760 mmHg) [7][14]

Density 2.0 ± 0.1 g/cm³ [12]

Flash Point 113 °C (closed cup) [13]

Solubility
Insoluble in water; Soluble in

methanol
[5][7]

Synthesis and Reactivity
The most common laboratory synthesis of 1-Iodo-2-nitrobenzene involves the diazotization of

2-nitroaniline, followed by a Sandmeyer-type reaction with an iodide salt. The workflow involves

creating a diazonium salt from the starting amine, which is then displaced by iodide.
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Caption: Synthetic workflow for 1-Iodo-2-nitrobenzene.

Experimental Protocol: Synthesis of 1-Iodo-2-nitrobenzene[15]

Preparation of Diazonium Salt: In a suitable reaction vessel, add 100 g of o-nitroaniline to

1000 mL of water. Carefully and slowly add 600 g of concentrated sulfuric acid. Cool the

resulting clear solution to 5 °C in an ice bath.

Diazotization: While maintaining the temperature below 10 °C, diazotize the solution by

adding a stoichiometric amount of sodium nitrite dissolved in a minimal amount of water.

Iodination: In a separate, larger vessel, prepare a solution of 200 g of potassium iodide and

200 g of iodine in 200 mL of water.

Reaction: Add the cold diazonium salt solution in portions to the potassium iodide/iodine

solution. Nitrogen gas will evolve.
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Work-up: Once the nitrogen evolution ceases, gently warm the mixture on a water bath. To

remove excess iodine, shake the warm mixture with a sodium sulfite solution until the

characteristic iodine color disappears.

Isolation: Cool the mixture. The product, 1-Iodo-2-nitrobenzene, will crystallize and can be

collected by filtration. The expected melting point of the purified product is approximately 54

°C.[15]

Applications in Research and Drug Development
1-Iodo-2-nitrobenzene is a versatile reagent primarily used as an intermediate in multi-step

organic syntheses.[1] Its reactivity, particularly at the C-I bond, allows for its use in various

cross-coupling reactions, such as the Ullmann condensation, to form carbon-carbon or carbon-

heteroatom bonds. These reactions are fundamental in building the complex scaffolds of many

pharmaceutical agents.

1-Iodo-2-nitrobenzene
(Building Block)

Cross-Coupling Reaction
(e.g., Ullmann Condensation)

Coupling Partner
(e.g., Indole)

Complex Intermediate
(e.g., 1-(2-Nitrophenyl)-1H-indole)

Further Transformations
(e.g., Nitro Group Reduction)

Active Pharmaceutical
Ingredient (API) Scaffold
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Caption: Role of 1-Iodo-2-nitrobenzene in a synthetic pathway.

Experimental Protocol: Synthesis of 1-(2-Nitrophenyl)-1H-indole[14] This procedure

demonstrates a ligand-free Ullmann arylation using 1-Iodo-2-nitrobenzene.

Catalyst System: Prepare a pre-catalyst system of Poly(ethylene glycol) (PEG₃₄₀₀), Cesium

Carbonate (Cs₂CO₃), and a copper source.

Reaction Mixture: In a microwave-safe reaction vessel, combine 1-Iodo-2-nitrobenzene (1

equivalent), 1H-indole (1.2 equivalents), and the PEG₃₄₀₀–Cs₂CO₃–copper pre-catalyst.

Microwave Irradiation: Subject the reaction mixture to microwave activation. Monitor the

reaction progress using an appropriate technique (e.g., TLC or GC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture and perform a suitable

work-up, which may involve extraction with an organic solvent and washing with water. Purify

the crude product using column chromatography to isolate 1-(2-Nitrophenyl)-1H-indole.

This compound has been specifically used in the synthesis of 2-(2-Pyridyl)-3H-indol-3-one N-

Oxide and as a reagent in synthesizing an analog of 4,4'-Methylenedianiline, which is used in

resin manufacturing.[7][14]

Safety and Handling
1-Iodo-2-nitrobenzene is a hazardous substance and must be handled with appropriate safety

precautions. It is harmful if swallowed, inhaled, or in contact with skin.[11] It also causes skin

and serious eye irritation and may cause respiratory irritation.[11]
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Hazard Information Details Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [12]

Signal Word Warning [12]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin,

or if inhaled.H315: Causes

skin irritation.H319: Causes

serious eye irritation.H335:

May cause respiratory

irritation.

[11]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P271: Use only outdoors or

in a well-ventilated area.P280:

Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[11][13][16]

Handling and Storage:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or

face shield, and a lab coat. For operations that may generate dust, a NIOSH-approved

respirator (e.g., N95 dust mask) is recommended.[16]
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Storage: Store in a tightly closed container in a cool, dry, and dark place.[5] Keep away from

incompatible materials such as strong oxidizing agents and strong bases.[7]

First Aid: In case of inhalation, move the person to fresh air.[11][13] For skin contact, wash

off with soap and plenty of water.[13] For eye contact, rinse cautiously with water for at least

15 minutes.[13] If swallowed, rinse mouth with water and seek immediate medical attention.

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.echemi.com/sds/1-iodo-2-nitrobenzene-pid_Rock5516.html
https://www.benchchem.com/product/b031338#iupac-name-for-1-iodo-2-nitrobenzene
https://www.benchchem.com/product/b031338#iupac-name-for-1-iodo-2-nitrobenzene
https://www.benchchem.com/product/b031338#iupac-name-for-1-iodo-2-nitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

